1-((1R,5S)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(4-fluorophenoxy)ethanone

• IUPAC Name: 2-(4-fluorophenoxy)-1-[3-(triazol-2-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethanone
• InChI: InChI=1S/C17H19FN4O2/c18-12-1-5-16(6-2-12)24-11-17(23)21-13-3-4-14(21)10-15(9-13)22-19-7-8-20-22/h1-2,5-8,13-15H,3-4,9-11H2
• InChI Key: WLSXPVJXWLHSTE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)COC3=CC=C(C=C3)F)N4N=CC=N4
• Molecular Formula: C17H19FN4O2
• Molecular Weight: 330.36 g/mol
• CAS No.: 2109239-53-2

Description

1-((1R,5S)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(4-fluorophenoxy)ethanone is a useful research compound. Its molecular formula is C17H19FN4O2 and its molecular weight is 330.363. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

The synthesis of novel compounds featuring the 1,2,3-triazole moiety, similar to the core structure of the compound , has been a subject of interest due to their potential antimicrobial properties. For instance, Nagamani et al. (2018) reported the synthesis of novel compounds from 2-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)ethanone, highlighting their antimicrobial evaluation (M. Nagamani, Ch. Anjaiah, D. Praveen, P. Jalapathi, 2018). Similarly, Kumar et al. (2019) synthesized a series of isoxazole derivatives with antimicrobial activity, starting from 1-(5-fluoro-2-hydroxyphenyl)ethanone, showcasing the versatility of fluorophenyl compounds in developing bioactive molecules (K. S. Kumar, S. Mohanty, G. P. Reddy, V. Siddaiah, J. D. Lilakar, G. L. Goud, 2019).

Radiopharmaceutical Precursors

The structural framework of the compound also aligns with research into radiopharmaceuticals. Rzeszotarski et al. (1984) explored derivatives of 1-azabicyclo[2.2.2]oct-3-yl alpha-hydroxy-alpha-(4-iodophenyl)-alpha-phenylacetate for potential use as radiopharmaceuticals, emphasizing the relevance of bicyclic and fluorophenyl components in medicinal chemistry (W. Rzeszotarski, W. Eckelman, B. Francis, D. Simms, R. Gibson, E. Jagoda, M. Grissom, R. Eng, J. Conklin, R. Reba, 1984).

Synthesis and Characterization for Biological Applications

Govindhan et al. (2017) synthesized and characterized 1-(4-(6-fluorobenzo[d] isoxazol-3-yl) piperidin-1-yl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl) ethanone, using a click chemistry approach. This process involved starting materials that share functional group similarities with the compound of interest, underscoring the synthesis's complexity and the potential for biological applications (M. Govindhan, V. Viswanathan, S. Karthikeyan, K. Subramanian, D. Velmurugan, 2017).